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Compound Name:
2-(Methylamino)acetamide

hydrochloride

CAS No.: 5325-64-4

Cat. No.: B554671

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Methylamino)acetamide hydrochloride, also known as Sarcosinamide hydrochloride, is a

chemical compound with the CAS number 5325-64-4. It is the hydrochloride salt of 2-

(methylamino)acetamide, an amide derivative of sarcosine (N-methylglycine).[1] This

compound serves as a versatile building block in organic synthesis and holds potential for

investigation in biochemical and pharmaceutical research due to its structural similarity to

amino acids and other biologically active molecules.[1] Its applications are primarily in

laboratory and research settings, where it is used as a reagent in various biochemical assays

and explored for its potential in drug formulations and proteomics.[1]
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A summary of the key physicochemical properties of 2-(Methylamino)acetamide
hydrochloride is presented in the table below for easy reference.

Property Value Source(s)

CAS Number 5325-64-4 [1][2]

Molecular Formula C₃H₉ClN₂O [1][2]

Molecular Weight 124.57 g/mol [1][2]

Appearance White crystalline powder [1]

Melting Point 160-162 °C

Solubility Soluble in water [1]

Synonyms

Sarcosinamide hydrochloride,

H-Sar-NH₂·HCl, Sarcosine

amide hydrochloride

[2]

Synthesis and Experimental Protocols
The synthesis of 2-(methylamino)acetamide hydrochloride can be achieved through the

reaction of a haloacetamide with methylamine, followed by the formation of the hydrochloride

salt. While a detailed, peer-reviewed experimental protocol for this specific compound is not

readily available in the searched literature, a general procedure can be inferred from the

synthesis of related compounds.

General Synthetic Workflow
The synthesis of 2-(methylamino)acetamide hydrochloride can be conceptualized as a two-

step process.
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A general workflow for the synthesis of 2-(Methylamino)acetamide hydrochloride.

Illustrative Experimental Protocol
The following protocol is a generalized procedure based on the synthesis of similar acetamide

derivatives and should be adapted and optimized for specific laboratory conditions.

Materials:

2-Chloroacetamide

Methylamine (e.g., 40% solution in water)

Hydrochloric acid (concentrated or as a solution in a suitable solvent)

Anhydrous solvent (e.g., ethanol, tetrahydrofuran)

Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-chloroacetamide in a suitable anhydrous solvent.
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Addition of Methylamine: Slowly add an excess of methylamine solution to the stirred

solution of 2-chloroacetamide at room temperature. The reaction may be exothermic, and

cooling might be necessary.

Reaction: Stir the reaction mixture at room temperature or with gentle heating for several

hours until the reaction is complete (monitored by TLC or other appropriate analytical

techniques).

Work-up: After the reaction is complete, remove the solvent under reduced pressure. The

resulting residue will be a mixture of the product and excess methylamine.

Purification of the Free Base (Optional): The crude 2-(methylamino)acetamide free base can

be purified by column chromatography or recrystallization.

Salt Formation: Dissolve the crude or purified free base in a suitable solvent (e.g., ethanol,

diethyl ether). Slowly add a stoichiometric amount of hydrochloric acid (as a concentrated

solution or a solution in the chosen solvent) with stirring.

Isolation of the Product: The hydrochloride salt will precipitate out of the solution. The

precipitate can be collected by filtration, washed with a small amount of cold solvent, and

dried under vacuum to yield 2-(methylamino)acetamide hydrochloride.

Biological Activity and Mechanism of Action
The biological activity of 2-(methylamino)acetamide hydrochloride has been a subject of

interest due to its structural resemblance to endogenous molecules like amino acids.[1]

However, based on the available literature, there is a lack of specific, in-depth studies detailing

its mechanism of action or its interaction with specific biological signaling pathways.

General statements in the literature suggest that due to its structure, it might influence

neurotransmitter systems.[1] The presence of a secondary amine and an amide functional

group could potentially allow it to interact with various biological targets, such as receptors or

enzymes. However, no specific interactions or effects on pathways like the dopamine,

acetylcholine, or GABA pathways have been experimentally demonstrated for this particular

compound.
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Hypothetical Interaction with a Neurotransmitter System
Given the absence of concrete data, the following diagram illustrates a hypothetical mode of

action where 2-(methylamino)acetamide hydrochloride could potentially influence a generic

neurotransmitter system. It is crucial to note that this is a speculative representation and is not

based on experimental evidence for this specific compound.
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A hypothetical model of potential interactions with a neurotransmitter system.

Applications in Research and Development
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2-(Methylamino)acetamide hydrochloride is primarily utilized in research and development

settings. Its key applications include:

Organic Synthesis: It serves as a building block for the synthesis of more complex

molecules, including pharmaceutical intermediates and other specialty chemicals.[1] The

primary amine and amide functionalities offer reactive sites for various chemical

transformations.

Biochemical Research: Due to its structural similarity to sarcosine, it can be used as a tool

compound in biochemical assays to study enzyme kinetics, receptor binding, or as a

component in peptide synthesis.[1]

Pharmaceutical Development: While no specific therapeutic applications have been

established, its potential for biological activity makes it a candidate for initial screening in

drug discovery programs.[1]

Safety and Handling
Based on available safety data, 2-(methylamino)acetamide hydrochloride is classified as an

irritant.

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Standard laboratory safety precautions should be followed when handling this compound. This

includes the use of personal protective equipment such as gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area or under a fume hood.

Conclusion
2-(Methylamino)acetamide hydrochloride is a commercially available compound with well-

defined physicochemical properties. While its synthesis is straightforward, detailed

experimental protocols for its preparation are not extensively documented in publicly available
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literature. The primary value of this compound lies in its utility as a synthetic intermediate in

chemical research. Although its structural characteristics suggest potential biological activity,

particularly in the context of neurotransmission, there is a significant lack of experimental data

to confirm any specific mechanism of action or interaction with biological signaling pathways.

Further research is required to elucidate the pharmacological profile of 2-
(methylamino)acetamide hydrochloride and to explore its potential applications in drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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